Cas no 40442-42-0 (2-Benzothiazoleacetonitrile,a-[3-[4-(dimethylamino)phenyl]-2-propen-1-ylidene]-)

• Product Name: 2-Benzothiazoleacetonitrile,a-[3-[4-(dimethylamino)phenyl]-2-propen-1-ylidene]-
• CAS No: 40442-42-0
• MF: C₂₀H₁₇N₃S
• MW: 331.434082746506
• CID: 326896
• PubChem ID: 53427011
• Update Time: 2025-04-19

2-Benzothiazoleacetonitrile,a-[3-[4-(dimethylamino)phenyl]-2-propen-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleacetonitrile,a-[3-[4-(dimethylamino)phenyl]-2-propen-1-ylidene]-
• (2E,4E)-2-(1,3-BENZOTHIAZOL-2-YL)-5-[4-(DIMETHYLAMINO)PHENYL]PENTA-2,4-DIENENITRILE
• 2-(1,3-benzothiazol-2-yl)-5-[4-(dimethylamino)phenyl]penta-2,4-dienenitrile
• 2-Benzothiazoleacetonitrile,a-[3-[4-(dimethylamino)phenyl]-2-propen-1-ylidene]
• 2-Benzothiazoleacetonitrile,a-[3-[4-(dimethylamino)phenyl]-2-propenylidene]-(9CI)
• SCHEMBL5594636
• DTXSID70699420
• 40442-42-0

• Inchi： 1S/C20H17N3S/c1-23(2)17-12-10-15(11-13-17)6-5-7-16(14-21)20-22-18-8-3-4-9-19(18)24-20/h3-13H,1-2H3
• InChI Key： QTBLSLSGZBLXPO-UHFFFAOYSA-N
• SMILES： S1C(C(C#N)=CC=CC2C=CC(=CC=2)N(C)C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 331.11400
• Monoisotopic Mass: 331.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 68.2A^2
• XLogP3: 5

Experimental Properties

• Density: 1.239
• Boiling Point: 548.9°Cat760mmHg
• Flash Point: 285.7°C
• Refractive Index: 1.712
• PSA: 68.16000
• LogP: 4.98268